Cas no 93012-79-4 (2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on)

• Product Name: 2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on
• CAS No: 93012-79-4
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2009240
• Update Time: 2025-03-10

2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaran-3-on
• 2-Benzyl-2,6,3'-trihydroxy-4'-methoxycumaranon
• 2-Benzyl-2.6.3'-trihydroxy-4'-methoxycumaran-3-on
• 2-Benzyl-2.6.3'-trihydroxy-4'-methoxycumaranon
• 2,6-Dihydroxy-2-[(3-hydroxy-4-methoxyphenyl)methyl]-3(2H)-benzofuranone

• Inchi： 1S/C16H14O6/c1-21-13-5-2-9(6-12(13)18)8-16(20)15(19)11-4-3-10(17)7-14(11)22-16/h2-7,17-18,20H,8H2,1H3
• InChI Key： HBEFLXKTZCXMQU-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(CC2(C(=O)C3C(=CC(=CC=3)O)O2)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• XLogP3: 0.387

Experimental Properties

• Density: 1.506±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 194 °C
• Boiling Point: 591.2±50.0 °C(Predicted)
• pka: 7.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Auronols